harpin
Description
Harpins are glycine-rich and heat-stable proteins that are secreted through the type III secretion system in gram-negative plant-pathogenic bacteria . These proteins are mostly targeted to the extracellular space of plant tissues, unlike bacterial effector proteins that act inside the plant cells .
Synthesis Analysis
Harpin proteins enhance plant disease resistance by activating PAMP-induced immunity . Applications of harpin enhance the efficiency of photosystem II, resulting in an increase in the fresh weights of Phalaenopsis orchids . A transcriptomic study of these harpin-treated Phalaenopsis orchids revealed that the application of harpin activated the expression of genes involved in nitric oxide (NO) generation, secondary metabolite production, and plant responses .
Molecular Structure Analysis
Harpin proteins are known for their unique structure. They are glycine-rich, heat-stable proteins . They are secreted through the type III secretion system in gram-negative plant-pathogenic bacteria .
Chemical Reactions Analysis
Harpin proteins are involved in the translocation of effector proteins into the plant cytoplasm . Their abilities of pore formation in the artificial membrane, binding to lipid components, and oligomerization are consistent with this idea .
Physical And Chemical Properties Analysis
Harpin proteins are glycine-rich and heat-stable . They are secreted through the type III secretion system in gram-negative plant-pathogenic bacteria . These proteins are mostly targeted to the extracellular space of plant tissues .
Safety And Hazards
properties
CAS RN |
147979-36-0 |
|---|---|
Product Name |
harpin |
Molecular Formula |
C14H19Cl3N3Ta |
Molecular Weight |
0 |
synonyms |
harpin |
Origin of Product |
United States |
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